Isopropyl-thiazol-5-ylmethyl-amine
Overview
Description
Isopropyl-thiazol-5-ylmethyl-amine is a chemical compound with the molecular formula C7H12N2S and a molecular weight of 156.25 g/mol12. It is not intended for human or veterinary use and is primarily used for research1.
Synthesis Analysis
While there are no specific papers detailing the synthesis of Isopropyl-thiazol-5-ylmethyl-amine, thiazole derivatives have been synthesized through various methods. For instance, new 5-amino and 5-iminoimidazo[1,2-a]imidazoles were developed through a three-component reaction of 1-unsubstituted 2-aminoimidazoles with various aldehydes and isocyanides mediated by zirconium(IV) chloride3.Molecular Structure Analysis
The molecular structure of Isopropyl-thiazol-5-ylmethyl-amine consists of a thiazole ring attached to an isopropyl group and a methylamine group12. However, detailed structural analysis such as bond lengths and angles are not readily available in the literature.
Chemical Reactions Analysis
Specific chemical reactions involving Isopropyl-thiazol-5-ylmethyl-amine are not documented in the literature. However, thiazole compounds are known to participate in a variety of chemical reactions, including those involving nucleophilic and electrophilic substitution4.Physical And Chemical Properties Analysis
The physical and chemical properties of Isopropyl-thiazol-5-ylmethyl-amine are not extensively documented. However, it is known that its molecular weight is 156.25 g/mol12.Scientific Research Applications
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Antioxidant
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Analgesic
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Anti-inflammatory
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Antimicrobial
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Antifungal
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Antiviral
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Diuretic
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Anticonvulsant
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Neuroprotective
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Antitumor or Cytotoxic
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Hepatoprotective
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Anti-Alzheimer
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Antihypertensive
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Anti-Alzheimer
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Antidiabetic
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Antischizophrenia
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Antidepressant
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Antiulcer
Safety And Hazards
The safety data and hazards associated with Isopropyl-thiazol-5-ylmethyl-amine are not readily available in the literature. It is recommended to handle this compound with appropriate safety measures due to its use in research1.
Future Directions
The future directions for research on Isopropyl-thiazol-5-ylmethyl-amine are not explicitly mentioned in the literature. However, given the diverse biological activities of thiazole derivatives4, further research could explore its potential applications in medicinal chemistry.
Please note that this information is based on the available literature and may not be comprehensive. Always refer to appropriate safety data sheets and experimental procedures when handling this compound.
properties
IUPAC Name |
N-(1,3-thiazol-5-ylmethyl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2S/c1-6(2)9-4-7-3-8-5-10-7/h3,5-6,9H,4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFMLYAYPHIBHLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CN=CS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isopropyl-thiazol-5-ylmethyl-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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